Cas no 64024-49-3 (3-Isothiazolecarboxylicacid, 4-(hydroxymethyl)-)

• Product Name: 3-Isothiazolecarboxylicacid, 4-(hydroxymethyl)-
• CAS No: 64024-49-3
• MF: C₅H₅NO₃S
• MW: 159.163100004196
• CID: 500123
• PubChem ID: 45084003
• Update Time: 2025-04-19

3-Isothiazolecarboxylicacid, 4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolecarboxylicacid, 4-(hydroxymethyl)-
• 3-Isothiazolecarboxylic acid, 4-(hydroxymethyl)- (9CI)
• 4-(hydroxymethyl)-1,2-thiazole-3-carboxylic acid
• DTXSID10665523
• 64024-49-3

• Inchi： 1S/C5H5NO3S/c7-1-3-2-10-6-4(3)5(8)9/h2,7H,1H2,(H,8,9)
• InChI Key： LVRUHILKFCNYTL-UHFFFAOYSA-N
• SMILES： S1C=C(CO)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 158.99905
• Monoisotopic Mass: 158.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7A^2
• XLogP3: 0

Experimental Properties

• PSA: 70.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives